Cas no 539806-33-2 (1-(3,6-diiodo-9H-carbazol-9-yl)-3-4-(2-hydroxyethyl)piperazin-1-ylpropan-2-ol)

• Product Name: 1-(3,6-diiodo-9H-carbazol-9-yl)-3-4-(2-hydroxyethyl)piperazin-1-ylpropan-2-ol
• CAS No: 539806-33-2
• MF: C₂₁H₂₅I₂N₃O₂
• MW: 605.251049757004
• CID: 5818591
• PubChem ID: 16451150
• Update Time: 2025-06-12

1-(3,6-diiodo-9H-carbazol-9-yl)-3-4-(2-hydroxyethyl)piperazin-1-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,6-diiodo-9H-carbazol-9-yl)-3-(4-(2-hydroxyethyl)piperazin-1-yl)propan-2-ol
• 1,4-Piperazinediethanol, α-[(3,6-diiodo-9H-carbazol-9-yl)methyl]-
• AKOS002242601
• 1-(3,6-diiodocarbazol-9-yl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propan-2-ol
• AKOS016316607
• 1-(3,6-Diiodo-carbazol-9-yl)-3-[4-(2-hydroxy-ethyl)-piperazin-1-yl]-propan-2-ol
• F1243-0163
• 539806-33-2
• 1-(3,6-diiodo-9H-carbazol-9-yl)-3-4-(2-hydroxyethyl)piperazin-1-ylpropan-2-ol

• Inchi： 1S/C21H25I2N3O2/c22-15-1-3-20-18(11-15)19-12-16(23)2-4-21(19)26(20)14-17(28)13-25-7-5-24(6-8-25)9-10-27/h1-4,11-12,17,27-28H,5-10,13-14H2
• InChI Key： ZTVDEXVYOMZYID-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=C(I)C=C2)C2=C1C=CC(I)=C2)C(O)CN1CCN(CCO)CC1

Computed Properties

• Exact Mass: 605.00362g/mol
• Monoisotopic Mass: 605.00362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.9Ų

Additional information on 1-(3,6-diiodo-9H-carbazol-9-yl)-3-4-(2-hydroxyethyl)piperazin-1-ylpropan-2-ol

Introduction to 1-(3,6-diiodo-9H-carbazol-9-yl)-3-4-(2-hydroxyethyl)piperazin-1-ylpropan-2-ol (CAS No. 539806-33-2)

The compound 1-(3,6-diiodo-9H-carbazol-9-yl)-3-4-(2-hydroxyethyl)piperazin-1-ylpropan-2-ol, identified by its CAS number 539806-33-2, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural composition of this compound includes a carbazole core substituted with two iodine atoms at the 3 and 6 positions, linked to a piperazine moiety via a hydroxyethyl bridge. This unique arrangement not only imparts distinct electronic and steric properties but also opens up avenues for diverse biological interactions.

In recent years, the exploration of carbazole derivatives has been extensively studied for their pharmacological properties. The carbazole scaffold is known for its role in various biological processes, including antioxidant, anti-inflammatory, and anticancer activities. The introduction of iodine atoms at the 3 and 6 positions enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug delivery systems. Furthermore, the presence of a piperazine ring contributes to its ability to interact with biological targets such as enzymes and receptors, which is crucial for developing effective pharmaceuticals.

The hydroxyethyl side chain in the compound serves as a linker that can modulate the pharmacokinetic properties of the molecule. This modification allows for improved solubility and bioavailability, which are critical factors in drug development. The compound’s ability to undergo various chemical transformations also makes it a versatile intermediate in synthetic chemistry. Researchers have leveraged these properties to develop novel derivatives with enhanced therapeutic efficacy.

Recent studies have highlighted the potential of this compound in addressing neurological disorders. The carbazole-piperazine core structure is known to exhibit neuroprotective effects by modulating neurotransmitter activity. Specifically, it has been observed to interact with serotonin and dopamine receptors, which are implicated in conditions such as depression and Parkinson’s disease. The iodine substituents further enhance these interactions by increasing binding affinity and duration.

Moreover, the compound has shown promise in combating oxidative stress, a key mechanism underlying many chronic diseases. The antioxidant properties of carbazole derivatives are well-documented, and the structural modifications in this compound amplify these effects. Preliminary in vitro studies indicate that it can scavenge reactive oxygen species (ROS) effectively, thereby protecting cells from oxidative damage. This makes it a potential candidate for therapies targeting aging-related disorders and inflammatory conditions.

The synthesis of 1-(3,6-diiodo-9H-carbazol-9-yl)-3-4-(2-hydroxyethyl)piperazin-1-ylpropan-2-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the iodine atoms and link them to the piperazine moiety. These methods ensure high yield and purity, which are essential for pharmaceutical applications.

In conclusion, this compound represents a significant contribution to the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for further research into neurological disorders and oxidative stress-related diseases. As research continues to uncover new applications for this molecule, it is likely that we will see more derivatives being developed with enhanced therapeutic profiles. The combination of its structural versatility and functional properties positions it as a cornerstone in the quest for novel pharmaceutical solutions.